![molecular formula C17H17ClFNOS B5867265 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide](/img/structure/B5867265.png)
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide
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Overview
Description
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the fields of biochemistry and pharmacology due to its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide is not fully understood. However, it has been found to have the ability to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. This inhibition of enzyme activity may have potential therapeutic applications in the treatment of diseases such as Alzheimer's disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been found to have potential applications in the treatment of diseases such as Alzheimer's disease due to its ability to inhibit the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide in lab experiments include its unique properties and potential applications in the fields of biochemistry and pharmacology. However, the limitations of using this compound include the need for specialized equipment and expertise to synthesize and handle the compound safely.
Future Directions
There are several future directions for research on 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide. These include further studies on the mechanism of action of this compound, the development of new compounds based on this compound, and the exploration of potential therapeutic applications of this compound in the treatment of diseases such as Alzheimer's disease.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in scientific research due to its unique properties and mechanism of action. It has been found to have potential applications in the fields of biochemistry and pharmacology and has been used in the synthesis of various compounds. Further research is needed to fully understand the mechanism of action of this compound and explore its potential therapeutic applications in the treatment of diseases such as Alzheimer's disease.
Synthesis Methods
The synthesis method for 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide involves a multi-step process. The first step involves the reaction of 2-chloro-6-fluorobenzyl chloride with sodium sulfide to form 2-chloro-6-fluorobenzyl thiol. The second step involves the reaction of 2-chloro-6-fluorobenzyl thiol with N-(3,4-dimethylphenyl)acetamide in the presence of a base such as potassium carbonate to form the final product, this compound.
Scientific Research Applications
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dimethylphenyl)acetamide has potential applications in scientific research due to its unique properties. This compound has been found to have potential applications in the fields of biochemistry and pharmacology. It has been used in the synthesis of various compounds that have potential applications in drug discovery and development.
Properties
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(3,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClFNOS/c1-11-6-7-13(8-12(11)2)20-17(21)10-22-9-14-15(18)4-3-5-16(14)19/h3-8H,9-10H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQFZTCEOYAGTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSCC2=C(C=CC=C2Cl)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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